Cas no 1593150-98-1 (2-(4-aminophenyl)-1-(piperazin-1-yl)ethan-1-one)

• Product Name: 2-(4-aminophenyl)-1-(piperazin-1-yl)ethan-1-one
• CAS No: 1593150-98-1
• MF: C₁₂H₁₈ClN₃O
• MW: 255.743821620941
• CID: 6377668
• PubChem ID: 43531662
• Update Time: 2025-06-25

2-(4-aminophenyl)-1-(piperazin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-aminophenyl)-1-(piperazin-1-yl)ethan-1-one
• Ethanone, 2-(4-aminophenyl)-1-(1-piperazinyl)-, hydrochloride (1:1)
• EN300-1000843
• 1593150-98-1
• CS-0293556
• SCHEMBL24819373

• Inchi： 1S/C12H17N3O.ClH/c13-11-3-1-10(2-4-11)9-12(16)15-7-5-14-6-8-15;/h1-4,14H,5-9,13H2;1H
• InChI Key： XWWBRZFEWZRATI-UHFFFAOYSA-N
• SMILES： C(N1CCNCC1)(=O)CC1C=CC(N)=CC=1.Cl

Computed Properties

• Exact Mass: 219.137162174g/mol
• Monoisotopic Mass: 219.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 58.4Ų

Additional information on 2-(4-aminophenyl)-1-(piperazin-1-yl)ethan-1-one

Introduction to 2-(4-aminophenyl)-1-(piperazin-1-yl)ethan-1-one (CAS No. 1593150-98-1)

2-(4-aminophenyl)-1-(piperazin-1-yl)ethan-1-one, identified by the chemical abstracts service number 1593150-98-1, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a structural framework that combines an aromatic amine group with a piperazine moiety, has garnered attention due to its potential in drug discovery and development. The presence of both 4-aminophenyl and piperazin-1-yl substituents suggests a unique set of chemical and biological properties that make it a valuable scaffold for designing novel therapeutic agents.

The compound's molecular structure, characterized by a central ethanone backbone connected to these functional groups, enables diverse interactions with biological targets. The 4-aminophenyl part contributes to hydrophilic characteristics while the piperazin-1-yl group introduces a secondary amine, which is known for its ability to form hydrogen bonds and interact with protein receptors. Such structural features are particularly relevant in the development of small-molecule drugs targeting neurological and cardiovascular diseases.

Recent advancements in computational chemistry and molecular modeling have highlighted the utility of 2-(4-aminophenyl)-1-(piperazin-1-yl)ethan-1-one as a lead compound for further optimization. Studies have demonstrated its potential in modulating enzymes and receptors involved in pathways such as serotonin reuptake inhibition, which is crucial for treating conditions like depression and anxiety disorders. The combination of aromatic and heterocyclic components in its structure allows for fine-tuning of pharmacokinetic properties, including solubility, bioavailability, and metabolic stability.

In the realm of medicinal chemistry, derivatives of this compound have been explored for their antimicrobial and anti-inflammatory properties. The 4-aminophenyl group can be modified to enhance binding affinity to bacterial enzymes or inflammatory cytokines, while the piperazin-1-yl moiety can be further functionalized to improve selectivity against human targets. Such modifications align with the growing demand for targeted therapies that minimize off-target effects.

One notable application of 2-(4-aminophenyl)-1-(piperazin-1-yl)ethan-1-one is in the synthesis of kinase inhibitors. Kinases are key enzymes in cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer. The compound's ability to interact with ATP-binding pockets in kinases makes it a promising candidate for developing small-molecule inhibitors. Recent studies have shown that structural analogs of this compound exhibit inhibitory activity against several kinases, with potential therapeutic implications.

The pharmaceutical industry has also been interested in exploring this compound for its potential role in central nervous system (CNS) drug development. The piperazine ring is a well-known pharmacophore in CNS-active drugs due to its ability to cross the blood-brain barrier efficiently. By incorporating this moiety into the molecular structure, researchers aim to develop compounds with improved penetration into the CNS while maintaining low toxicity profiles.

From a synthetic chemistry perspective, 2-(4-aminophenyl)-1-(piperazin-1-yl)ethan-1-one serves as an excellent intermediate for constructing more complex molecules. Its versatile reactivity allows chemists to introduce additional functional groups or modify existing ones through various organic transformations. This flexibility is crucial for generating libraries of compounds for high-throughput screening (HTS), a common approach in drug discovery pipelines.

The compound's significance extends beyond academic research; it has caught the attention of biotech companies looking to develop novel therapeutics. Collaborative efforts between academic institutions and industry partners are increasingly focusing on leveraging such scaffolds to identify new drug candidates. The integration of machine learning algorithms into drug discovery processes has further accelerated the identification of promising derivatives of 2-(4-aminophenyl)-1-(piperazin-1-yl)ethan-1-one, enhancing the efficiency of hit-to-lead optimization.

In conclusion, 2-(4-aminophenyl)-1-(piperazin-1-yl)ethan-1-one (CAS No. 1593150-98-1) represents a fascinating area of research with broad implications in pharmaceutical chemistry and medicinal biology. Its unique structural features make it a versatile scaffold for developing drugs targeting various diseases, particularly those involving enzyme inhibition and CNS modulation. As research continues to uncover new applications and synthetic pathways, this compound is poised to play an increasingly important role in the next generation of therapeutic agents.